Cas no 70438-00-5 (4-Ethoxythiophene-3-carboxylic acid)

• Product Name: 4-Ethoxythiophene-3-carboxylic acid
• CAS No: 70438-00-5
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 1088664
• PubChem ID: 12520009
• Update Time: 2025-10-29

4-Ethoxythiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxythiophene-3-carboxylic acid
• 4-ethoxy-3-thiophenecarboxylic acid
• DTXSID30501156
• SCHEMBL11468242
• CS-0455063
• OFBMTPINKHUVEM-UHFFFAOYSA-N
• 70438-00-5
• 4-Ethoxythiophene-3-carboxylicacid

• Inchi： 1S/C7H8O3S/c1-2-10-6-4-11-3-5(6)7(8)9/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： OFBMTPINKHUVEM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1)OCC

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-Ethoxythiophene-3-carboxylic acid

Exploring the Potential of 4-Ethoxythiophene-3-carboxylic Acid: A Comprehensive Overview

The compound 4-Ethoxythiophene-3-carboxylic acid (CAS No. 70438-00-5) has garnered significant attention in the scientific community due to its unique chemical properties and diverse applications. This organic compound, characterized by its thiophene ring structure, has been extensively studied for its role in various fields, including materials science, pharmaceuticals, and organic synthesis. The 4-Ethoxythiophene-3-carboxylic acid molecule is composed of a thiophene ring with an ethoxy group at position 4 and a carboxylic acid group at position 3, making it a versatile building block for advanced materials.

Recent research has highlighted the potential of 4-Ethoxythiophene-3-carboxylic acid in the development of novel materials with enhanced electronic properties. Its thiophene core is known for its conjugated π-system, which contributes to its excellent electrical conductivity and stability. This makes it an ideal candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Scientists have explored the synthesis of derivatives of 4-Ethoxythiophene-3-carboxylic acid to tailor its electronic properties further, enabling applications in flexible electronics and wearable devices.

In the pharmaceutical industry, 4-Ethoxythiophene-3-carboxylic acid has shown promise as a lead compound for drug development. Its carboxylic acid group can be modified to create bioactive molecules with potential therapeutic effects. Recent studies have focused on its ability to interact with specific biological targets, such as enzymes and receptors, making it a valuable tool in drug discovery. The compound's unique structure also allows for the creation of prodrugs, which can enhance drug delivery and bioavailability.

The synthesis of 4-Ethoxythiophene-3-carboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. Researchers have optimized these reactions to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of green chemistry principles in the synthesis process has also been explored, reducing environmental impact while maintaining high-quality standards.

One of the most exciting developments involving 4-Ethoxythiophene-3-carboxylic acid is its application in energy storage systems. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it a valuable component in the fabrication of supercapacitors and batteries. These devices require materials with high surface area and excellent charge storage capabilities, both of which are provided by the unique structure of 4-Ethoxythiophene-3-carboxylic acid.

Moreover, 4-Ethoxythiophene-3-carboxylic acid has been utilized in sensors for detecting environmental pollutants. Its sensitivity to specific chemical species makes it an effective material for designing highly selective sensors. Recent advancements have focused on integrating this compound into nanotechnology-based sensors, enhancing their performance and reliability.

In conclusion, 4-Ethoxythiophene-3-carboxylic acid (CAS No. 70438-00-5) is a multifaceted compound with vast potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool in materials science, pharmaceuticals, and energy storage technologies. As research continues to uncover new applications and optimize its synthesis processes, 4-Ethoxythiophene-3-carboxylic acid is poised to play a pivotal role in shaping future technological advancements.